Cas no 2061996-86-7 ((S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride)

(S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride is a chiral aromatic ketone derivative featuring an aminoethyl functional group at the meta position of the phenyl ring. This compound is characterized by its high enantiomeric purity, making it particularly valuable in asymmetric synthesis and pharmaceutical research. The hydrochloride salt form enhances its stability and solubility in aqueous media, facilitating handling and storage. The presence of both ketone and amine functionalities allows for versatile reactivity, enabling its use as a key intermediate in the synthesis of biologically active molecules, such as β-adrenergic receptor agonists or other chiral pharmaceuticals. Its well-defined stereochemistry ensures precise control over downstream reactions, making it a reliable building block for medicinal chemistry applications.

(S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride structure

2061996-86-7 structure

Product Name:(S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride

CAS No:2061996-86-7

MF:C₁₀H₁₄ClNO

MW:199.677261829376

CID:3044496

PubChem ID:127264630

Update Time:2025-07-02

(S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride
- (S)-1-(3-(1-AMINOETHYL)PHENYL)ETHANONE HCL
- 1-[3-[(1S)-1-aminoethyl]phenyl]ethanone;hydrochloride
- Y10892
- AKOS030632954
- 2061996-86-7
- DS-19790
- Inchi： 1S/C10H13NO.ClH/c1-7(11)9-4-3-5-10(6-9)8(2)12;/h3-7H,11H2,1-2H3;1H/t7-;/m0./s1
- InChI Key： ZLIOXJUIOKKTOZ-FJXQXJEOSA-N
- SMILES： Cl.O=C(C)C1=CC=CC(=C1)[C@H](C)N

Computed Properties

Exact Mass: 199.0763918g/mol
Monoisotopic Mass: 199.0763918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1

(S)-1-(3-(1-Aminoethyl)phenyl)ethanone hydrochloride Pricemore >>

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